N-(3-chloro-4-methoxyphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide

Specification

• CAS No.: 1021216-26-1
• Molecular Formula: C21H17ClN4O2S
• Molecular Weight: 424.9 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C21H17ClN4O2S/c1-28-19-8-7-15(11-16(19)22)24-20(27)13-29-21-18-12-17(14-5-3-2-4-6-14)25-26(18)10-9-23-21/h2-12H,13H2,1H3,(H,24,27)
• Standard InChI Key: IZHWDRGCXZVZBT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=CC=C4)Cl

Introduction

N-(3-chloro-4-methoxyphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide is a complex organic compound with a molecular formula of C21H17ClN4O2S and a molecular weight of 424.9 g/mol. This compound belongs to the class of thioacetamides, which are known for their diverse biological activities and applications in pharmaceutical chemistry.

Synthesis

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide typically involves the reaction of appropriate precursors, such as 2-chloroacetyl chloride and the corresponding arylamine, under basic conditions. The specific synthesis route may vary depending on the availability of starting materials and the desired yield.

Biological Activity and Potential Applications

While specific biological activity data for this compound is limited, compounds with similar structures have shown promise in various therapeutic areas. For instance, pyrazolo[1,5-a]pyrazine derivatives have been explored for their potential as anticancer and psychopharmacological agents due to their ability to interact with biological targets.

Research Findings and Future Directions

Given the lack of detailed research findings specifically on N-(3-chloro-4-methoxyphenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide, further studies are needed to explore its biological activities and potential applications. This could involve in vitro and in vivo assays to assess its efficacy and safety profile.